Cas no 2639415-08-8 (3-Iodoquinoline-7-carboxylic acid)

• Product Name: 3-Iodoquinoline-7-carboxylic acid
• CAS No: 2639415-08-8
• MF: C₁₀H₆INO₂
• MW: 299.064614772797
• MDL: MFCD33549871
• CID: 5663840
• PubChem ID: 155970640
• Update Time: 2023-09-11

3-Iodoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodoquinoline-7-carboxylic acid
• 2639415-08-8
• EN300-27735948
• 3-Iodoquinoline-7-carboxylic acid

• MDL： MFCD33549871
• Inchi： 1S/C10H6INO2/c11-8-3-6-1-2-7(10(13)14)4-9(6)12-5-8/h1-5H,(H,13,14)
• InChI Key： XUSJXWOTCOKLIB-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=C(C(=O)O)C=CC2=C1

Computed Properties

• Exact Mass: 298.94433g/mol
• Monoisotopic Mass: 298.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų